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Compound of Interest

Compound Name: Triisostearin

Cat. No.: B1596018 Get Quote

An In-depth Technical Guide on the Safety Assessment of Triisostearin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety assessment of

triisostearin, a common emollient and texture enhancer used in cosmetics and personal care

products. The information is compiled from various sources, with a primary focus on the

findings of the Cosmetic Ingredient Review (CIR) Expert Panel.

Introduction to Triisostearin
Triisostearin is the triester of glycerin and isostearic acid.[1] It functions as a skin-conditioning

agent, solvent, and viscosity-controlling agent in a wide array of cosmetic formulations.[2] Its

chemical structure and properties make it a valuable ingredient for enhancing the texture,

spreadability, and moisturizing properties of skincare and makeup products.[3]

Toxicological Profile
The safety of triisostearin has been evaluated through various toxicological studies, which are

summarized below. The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that

triisostearin is safe as used in cosmetic products.[4][5]

Acute Oral Toxicity
Acute oral toxicity studies are conducted to determine the potential adverse effects of a single,

short-term oral exposure to a substance.
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Quantitative Data: Acute Oral Toxicity

Test
Substance

Species
Route of
Administrat
ion

Dosage Results Reference

Trihydroxyste

arin*
Rat Gavage 5 g/kg

No deaths

reported;

LD50 > 5

g/kg

[6]

Glyceryl

Triesters**
Animal Oral -

Little to no

acute toxicity

observed

[4]

*Data on Trihydroxystearin, a structurally similar compound, is considered relevant to the safety

assessment of Triisostearin.[6] **The CIR report on glyceryl triesters, including triisostearin,

concluded a low acute oral toxicity potential.[4]

Experimental Protocol: Acute Oral Toxicity (Rat)

The standard protocol for an acute oral toxicity study, often following OECD Guideline 401,

involves the administration of the test substance to a group of rats at a specified dose.

Acute Oral Toxicity Protocol (Rat)

Animal Acclimation
(Sprague-Dawley Rats)

Overnight Fasting
(Food withheld, water ad libitum)

 Single Oral Gavage
(e.g., 5 g/kg)

 Observation Period
(14 days)

 
Endpoints Monitored:

- Mortality
- Clinical Signs

- Body Weight Changes

Gross Necropsy
(at termination) Conclusion on Acute Toxicity 

Click to download full resolution via product page
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Diagram 1: Workflow for a typical acute oral toxicity study in rats.

Dermal Irritation
Dermal irritation studies assess the potential of a substance to cause reversible inflammatory

changes to the skin at the site of application.

Quantitative Data: Dermal Irritation

Test
Substance

Species
Concentrati
on

Results
Primary
Irritation
Index (PII)

Reference

Test

Substance*
Rabbit Not specified

No dermal

reaction

observed

0.0 [7]

Glyceryl

Triesters**
Rabbit Not specified

Not

associated

with

significant

irritation

Not specified [4]

*This data is from a representative dermal irritation study on a test substance with a PII of 0.0,

indicating it is non-irritating.[7] **The CIR Expert Panel concluded that glyceryl triesters,

including triisostearin, are not significant skin irritants.[4]

Experimental Protocol: Dermal Irritation (Rabbit)

The rabbit is the conventional animal model for dermal irritation studies (Draize test). The

protocol generally adheres to OECD Guideline 404.
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Dermal Irritation Protocol (Rabbit)

Animal Preparation
(Clipping of fur on the back)

Application of Test Substance
(0.5 g or 0.5 mL)

 Semi-occlusive Patching
(4-hour exposure)

 Patch Removal and
Test Site Cleaning

 Scoring of Skin Reactions
(1, 24, 48, and 72 hours post-removal)

 

Endpoints Scored:
- Erythema (redness)

- Edema (swelling)

Calculation of
Primary Irritation Index (PII) Classification of Irritancy 

Click to download full resolution via product page

Diagram 2: Workflow for a standard dermal irritation study in rabbits.

Skin Sensitization
Skin sensitization (allergic contact dermatitis) is an immunologically mediated cutaneous

reaction to a substance. The Human Repeat Insult Patch Test (HRIPT) is a common method to

assess the sensitization potential of a cosmetic ingredient in human subjects.

Quantitative Data: Skin Sensitization (HRIPT)

Test
Substance

Subject
Population

Concentration Results Reference

Commercial

Products

containing

Glyceryl

Triesters*

Human

Volunteers

Trilaurin (40%),

Tristearin

(1.68%),

Tribehenin

(0.38%)

Negative in

repeated-insult

patch tests

[4]

Trihydroxystearin

**

103 Human

Subjects
Not specified

No sensitization

observed
[6]

*The CIR report indicates that several glyceryl triesters have been tested in cosmetic

formulations with no sensitizing effects.[4] **Data on the structurally similar compound,

Trihydroxystearin, further supports the low sensitization potential.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1596018?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/11800053/
https://www.researchgate.net/publication/292936180_Final_report_on_the_safety_assessment_of_Trihydroxystearin
https://pubmed.ncbi.nlm.nih.gov/11800053/
https://www.researchgate.net/publication/292936180_Final_report_on_the_safety_assessment_of_Trihydroxystearin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Human Repeat Insult Patch Test (HRIPT)

The HRIPT is conducted in two phases: an induction phase and a challenge phase.

Human Repeat Insult Patch Test (HRIPT) Protocol

Induction Phase (3 weeks)

Challenge Phase

Repeated Patch Application
(9 applications to the same site)

Scoring for Irritation
(after each application)

Rest Period
(2 weeks, no applications)

Single Patch Application
(to a naive skin site)

Scoring for Sensitization
(at 48 and 96 hours post-application)

Conclusion on Sensitization Potential

 

Click to download full resolution via product page

Diagram 3: Logical flow of a Human Repeat Insult Patch Test (HRIPT).
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Signaling Pathways
No relevant signaling pathways associated with the toxicity of triisostearin were identified in

the reviewed literature. As a large, stable ester, it is generally considered to be biologically inert

with a low potential for systemic absorption and interaction with cellular signaling processes. Its

primary functions are related to its physical properties as an emollient and texturizer on the

skin's surface.

Conclusion
Based on the available data, primarily from the comprehensive review by the Cosmetic

Ingredient Review (CIR) Expert Panel, triisostearin is considered safe for use in cosmetic and

personal care products under the current practices of use and concentration. The toxicological

data indicates a low potential for acute oral toxicity, dermal irritation, and skin sensitization. As

with all cosmetic ingredients, formulators should adhere to good manufacturing practices and

consider the overall safety of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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